Cas no 35347-22-9 (Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl-)

Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl- structure
35347-22-9 structure
Product Name:Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl-
CAS No:35347-22-9
MF:C11H16ClN
MW:197.704442024231
CID:323079
PubChem ID:300989
Update Time:2025-04-19

Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-chloro-N-(1,1-dimethylethyl)-2-methyl-
    • N-tert-butyl-4-chloro-2-methylaniline
    • 4-Chlor-2-methyl-N-tert.-butylanilin
    • AC1L6XG9
    • CTK1C6541
    • NSC176919
    • 35347-22-9
    • NSC-176919
    • SCHEMBL17762842
    • DTXSID90306482
    • Inchi: 1S/C11H16ClN/c1-8-7-9(12)5-6-10(8)13-11(2,3)4/h5-7,13H,1-4H3
    • InChI Key: ABEQNFZVHFJUIY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)NC(C)(C)C

Computed Properties

  • Exact Mass: 197.09728
  • Monoisotopic Mass: 197.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 3.93180
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